Cas no 14325-49-6 (5-(sulfanylmethyl)thiophene-2-carboxylic acid)

• Product Name: 5-(sulfanylmethyl)thiophene-2-carboxylic acid
• CAS No: 14325-49-6
• MF: C₆H₆O₂S₂
• MW: 174.240639209747
• CID: 1312919
• PubChem ID: 63378170
• Update Time: 2025-10-29

5-(sulfanylmethyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(mercaptomethyl)-
• 5-(sulfanylmethyl)thiophene-2-carboxylic acid
• 14325-49-6
• 5-(sulfanylmethyl)thiophene-2-carboxylicacid
• EN300-1288393
• AKOS012684272
• 5-(Mercaptomethyl)-2-thiophenecarboxylic acid
• DTXSID701253079

• Inchi： 1S/C6H6O2S2/c7-6(8)5-2-1-4(3-9)10-5/h1-2,9H,3H2,(H,7,8)
• InChI Key： IYJXFKUOZUORLF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1CS

Computed Properties

• Exact Mass: 173.98092178g/mol
• Monoisotopic Mass: 173.98092178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.5Ų

Additional information on 5-(sulfanylmethyl)thiophene-2-carboxylic acid

Recent Advances in the Study of 5-(Sulfanylmethyl)thiophene-2-carboxylic Acid (CAS: 14325-49-6) in Chemical Biology and Pharmaceutical Research

The compound 5-(sulfanylmethyl)thiophene-2-carboxylic acid (CAS: 14325-49-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiophene backbone and sulfanylmethyl functional group, exhibits unique chemical properties that make it a promising candidate for various applications, including drug development, enzyme inhibition, and material science. Recent studies have explored its synthesis, reactivity, and biological activity, shedding light on its potential therapeutic uses and mechanistic insights.

One of the key areas of interest is the role of 5-(sulfanylmethyl)thiophene-2-carboxylic acid in modulating enzyme activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cysteine proteases, which are implicated in numerous pathological conditions, including cancer and inflammatory diseases. The study highlighted the compound's ability to form covalent bonds with the active-site cysteine residue, thereby irreversibly inhibiting protease activity. This finding opens new avenues for the development of targeted therapies for diseases characterized by aberrant protease activity.

In addition to its enzyme inhibitory properties, 5-(sulfanylmethyl)thiophene-2-carboxylic acid has been investigated for its potential as a building block in the synthesis of novel bioactive molecules. A recent publication in Organic Letters detailed a scalable synthetic route for this compound, emphasizing its versatility in organic transformations. The study reported high yields and excellent purity, making it a practical choice for large-scale pharmaceutical production. Furthermore, the compound's stability under physiological conditions was confirmed, which is a critical factor for its applicability in drug development.

Another noteworthy application of 5-(sulfanylmethyl)thiophene-2-carboxylic acid is in the field of material science. Research published in ACS Applied Materials & Interfaces explored its use as a ligand for the preparation of metal-organic frameworks (MOFs). The study revealed that the compound's sulfur-containing functional group facilitates strong coordination with metal ions, resulting in MOFs with enhanced stability and porosity. These materials have potential applications in drug delivery systems and catalytic processes, further broadening the scope of this compound's utility.

Despite these promising developments, challenges remain in the optimization of 5-(sulfanylmethyl)thiophene-2-carboxylic acid for clinical use. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through further preclinical studies. However, the compound's unique chemical properties and demonstrated biological activity make it a compelling subject for ongoing research. Future studies are expected to focus on structure-activity relationship (SAR) analyses and the development of derivatives with improved pharmacological profiles.

In conclusion, 5-(sulfanylmethyl)thiophene-2-carboxylic acid (CAS: 14325-49-6) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications span enzyme inhibition, drug synthesis, and material science, with each area offering exciting opportunities for innovation. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing therapeutic and material science applications.